Cas no 14121-49-4 (Benzothioxanthene dicarboxylic anhydride)

• Product Name: Benzothioxanthene dicarboxylic anhydride
• CAS No: 14121-49-4
• MF: C₁₈H₈O₃S
• MW: 304.319323539734
• MDL: MFCD00624327
• CID: 49639
• PubChem ID: 84210
• Update Time: 2025-10-31

Benzothioxanthene dicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• Benzothioxanthene dicarboxylic anhydride
• 1H,3H-2-Oxa-6-thiabenzo[a]pyrene-1,3-dione
• 1h,3h-thioxantheno[2,1,9-def]-2-benzopyran-1,3-dione
• 4,10-benzothioxanthene-3,1'-dicarboxylic acid anhydride
• benzo[kl]thioxanthene-3,4-dicarboxylic acid anhydride
• benzo<k,l>thioxanthene-3,4-dicarboxylic anhydride
• BENZOTHIOANTHENEDICARBOXYLICANHYDRIDE
• benzothioxanthenedicarboxylic acid anhydride
• thioxantheno[2,1,9-def]isochromene-1,3-dione
• thioxantheno[2,1,9-dej]isochromene-1,3-dione
• Benzo[kl]thioxanthene-3,4-dicarboxylicanhydride (8CI)
• Benzothioxanthene-3,4-dicarboxylic anhydride
• Benzo[kl]thioxanthene-3,4-dicarboxylic anhydride
• 14-oxa-8-thiapentacyclo[10.6.2.0^{2,7.0^{9,19.0^{16,20]icosa-1(19),2,4,6,9,11,16(20),17-octaene-13,15-dione
• MFCD00624327
• FT-0701469
• 14121-49-4
• AKOS015898529
• SCHEMBL409638
• 2-Oxa-6-thia-benzo[def]chrysene-1,3-dione
• 1H,3H-Thioxantheno(2,1,9-def)-2-benzopyran-1,3-dione
• 14-oxa-8-thiapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,9,11,16(20),17-octaene-13,15-dione
• Benzothioxanthene-3,4-dicarboxylic acid anhydride
• DTXSID1065710
• 14-oxa-8-thiapentacyclo[10.6.2.0(2),?.0?,(1)?.0(1)?,(2)?]icosa-1(19),2(7),3,5,9,11,16(20),17-octaene-13,15-dione
• YCJAUMBAFBAMFV-UHFFFAOYSA-N
• DTXCID8034584

• MDL： MFCD00624327
• Inchi： 1S/C18H8O3S/c19-17-11-6-5-10-9-3-1-2-4-13(9)22-14-8-7-12(18(20)21-17)15(11)16(10)14/h1-8H
• InChI Key： YCJAUMBAFBAMFV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=CC=C3C(=O)OC(C4C=CC1=C2C3=4)=O

Computed Properties

• Exact Mass: 304.01900
• Monoisotopic Mass: 304.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.56
• Melting Point: 307-310°C
• Boiling Point: 602.1°Cat760mmHg
• Flash Point: 331.4°C
• Refractive Index: 1.816
• PSA: 75.52000
• LogP: 4.11210

Benzothioxanthene dicarboxylic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Benzothioxanthene dicarboxylic anhydride

Exploring Benzothioxanthene Dicarboxylic Anhydride (CAS No. 14121-49-4): Properties, Applications, and Innovations

Benzothioxanthene dicarboxylic anhydride (CAS No. 14121-49-4) is a specialized organic compound with a unique molecular structure that combines a benzothioxanthene core with dicarboxylic anhydride functional groups. This compound has garnered significant attention in advanced material science due to its exceptional thermal stability, optical properties, and reactivity. Researchers and industries are increasingly exploring its potential in high-performance polymers, organic electronics, and photovoltaic materials, aligning with global trends toward sustainable and energy-efficient technologies.

The chemical structure of benzothioxanthene dicarboxylic anhydride features a fused polycyclic aromatic system, which contributes to its remarkable UV absorption and fluorescence characteristics. These properties make it a promising candidate for applications in OLEDs (Organic Light-Emitting Diodes) and solar cell technologies. Recent studies highlight its role in enhancing the efficiency of light-harvesting materials, a topic of high interest in renewable energy research. Users searching for "improving solar cell efficiency with organic materials" or "fluorescent dyes for OLEDs" will find this compound highly relevant.

In polymer chemistry, benzothioxanthene dicarboxylic anhydride serves as a key monomer for synthesizing high-temperature-resistant resins and epoxy curing agents. Its ability to form rigid, cross-linked networks improves mechanical strength and thermal endurance, making it ideal for aerospace and automotive coatings. With the growing demand for lightweight and durable materials, queries like "heat-resistant polymers for electric vehicles" or "advanced epoxy formulations" often lead to discussions involving this anhydride.

Another emerging application lies in the field of biomedical imaging. The compound's fluorescence properties enable its use as a molecular probe for detecting cellular processes. This aligns with the surge in searches for "non-toxic fluorescent tags" and "bioimaging agents," reflecting its potential in diagnostic tools. Its stability under physiological conditions further enhances its appeal for life science applications.

From an environmental perspective, benzothioxanthene dicarboxylic anhydride is being investigated for its role in green chemistry initiatives. Its derivates can be engineered to reduce waste in synthetic processes, addressing the popularity of queries like "sustainable chemical synthesis" and "eco-friendly anhydrides." Innovations in catalytic methods to produce this compound are also gaining traction, as industries seek to minimize energy consumption.

In summary, benzothioxanthene dicarboxylic anhydride (CAS No. 14121-49-4) stands at the intersection of multiple cutting-edge fields, from renewable energy to smart materials. Its versatility and performance-driven attributes make it a focal point for researchers addressing today's technological and environmental challenges. By integrating SEO-friendly terms like "high-performance anhydrides" and "optical material innovations," this overview aims to bridge scientific expertise with user-driven search intent.